[Chloro(4-nitrophenyl)methylidene]propanedinitrile

• CAS No.: 57337-93-6
• Molecular Formula: C10H4ClN3O2
• Molecular Weight: 233.61 g/mol
• IUPAC Name: 2-[chloro-(4-nitrophenyl)methylidene]propanedinitrile
• InChI: InChI=1S/C10H4ClN3O2/c11-10(8(5-12)6-13)7-1-3-9(4-2-7)14(15)16/h1-4H
• InChI Key: XGEWEEMIUHAFDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=C(C#N)C#N)Cl)[N+](=O)[O-]

Description

[Chloro(4-nitrophenyl)methylidene]propanedinitrile is a useful research compound. Its molecular formula is C10H4ClN3O2 and its molecular weight is 233.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of PCl5 (16.6 g, 80 mmol) in dichloromethane (500 mL) was added dropwise to a suspension of Example 96A (8.6 g, 40 mmol) in dichloromethane (80 mL). The resulting mixture was heated to reflux for 20 hours, cooled to room temperature, and concentrated. The residue was dissolved in a minimal amount of dichloromethane and filtered through a plug of silica gel. The plug was washed with dichloromethane and the filtrate was concentrated. The concentrate was recrystallized from dichloromethane/hexanes to provide 5.4 g (57% yield) of the desired product. Rf=0.7 (5% methanol/dichloromethane).